Dihydro Indocyanine Green Sodium Salt
Dihydro Indocyanine Green Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1132970-51-4
VCID:
VC0139694
InChI:
InChI=1S/C43H52N2O6S2.2Na/c1-42(2)38(44(28-14-16-30-52(46,47)48)36-26-24-32-18-10-12-20-34(32)40(36)42)22-8-6-5-7-9-23-39-43(3,4)41-35-21-13-11-19-33(35)25-27-37(41)45(39)29-15-17-31-53(49,50)51;;/h6,8-13,18-27,39H,5,7,14-17,28-31H2,1-4H3,(H,46,47,48)(H,49,50,51);;/q;2*+1/p-2/b8-6+,23-9+,38-22+;;
SMILES:
CC1(C(N(C2=C1C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-])C=CCCC=CC=C4C(C5=C(N4CCCCS(=O)(=O)[O-])C=CC6=CC=CC=C65)(C)C)C.[Na+].[Na+]
Molecular Formula:
C43H50N2Na2O6S2
Molecular Weight:
800.981
Dihydro Indocyanine Green Sodium Salt
CAS No.: 1132970-51-4
Cat. No.: VC0139694
Molecular Formula: C43H50N2Na2O6S2
Molecular Weight: 800.981
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1132970-51-4 |
|---|---|
| Molecular Formula | C43H50N2Na2O6S2 |
| Molecular Weight | 800.981 |
| IUPAC Name | disodium;4-[2-[(1E,5E,7E)-7-[1,1-dimethyl-3-(4-sulfonatobutyl)benzo[e]indol-2-ylidene]hepta-1,5-dienyl]-1,1-dimethyl-2H-benzo[e]indol-3-yl]butane-1-sulfonate |
| Standard InChI | InChI=1S/C43H52N2O6S2.2Na/c1-42(2)38(44(28-14-16-30-52(46,47)48)36-26-24-32-18-10-12-20-34(32)40(36)42)22-8-6-5-7-9-23-39-43(3,4)41-35-21-13-11-19-33(35)25-27-37(41)45(39)29-15-17-31-53(49,50)51;;/h6,8-13,18-27,39H,5,7,14-17,28-31H2,1-4H3,(H,46,47,48)(H,49,50,51);;/q;2*+1/p-2/b8-6+,23-9+,38-22+;; |
| Standard InChI Key | CBMKDVKRPRLGDW-GFKHGPOOSA-L |
| SMILES | CC1(C(N(C2=C1C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-])C=CCCC=CC=C4C(C5=C(N4CCCCS(=O)(=O)[O-])C=CC6=CC=CC=C65)(C)C)C.[Na+].[Na+] |
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